Ethyl Oxo-(4-trifluoromethylphenyl)acetate
Overview
Description
Ethyl Oxo-(4-trifluoromethylphenyl)acetate is a chemical compound with the molecular formula C11H9F3O3 . It has a molecular weight of 246.18 g/mol . The IUPAC name for this compound is ethyl 2-oxo-2-[4-(trifluoromethyl)phenyl]acetate .
Molecular Structure Analysis
The molecular structure of Ethyl Oxo-(4-trifluoromethylphenyl)acetate can be represented by the SMILES stringCCOC(=O)C(=O)c1ccc(cc1)C(F)(F)F . The InChI representation is InChI=1S/C11H9F3O3/c1-2-17-10(16)9(15)7-3-5-8(6-4-7)11(12,13)14/h3-6H,2H2,1H3 . Physical And Chemical Properties Analysis
Ethyl Oxo-(4-trifluoromethylphenyl)acetate has a molecular weight of 246.18 g/mol . It has a XLogP3-AA value of 2.9, indicating its lipophilicity . It has no hydrogen bond donors and six hydrogen bond acceptors . The compound has four rotatable bonds .Scientific Research Applications
Ethyl Oxo-(4-trifluoromethylphenyl)acetate: A Comprehensive Analysis: Ethyl Oxo-(4-trifluoromethylphenyl)acetate, also known as ethyl 2-oxo-2-(4-(trifluoromethyl)phenyl)acetate, is a chemical compound with potential applications in various fields of scientific research. Below is a comprehensive analysis focusing on unique applications:
Synthesis of Quinoxaline Derivatives
This compound may be used to synthesize 2-(carboethoxy)-3-(4′-trifluoromethyl)phenylquinoxaline 1,4-dioxide, which has potential applications in the development of new pharmaceuticals and organic materials .
Proteomics Research
It is available for purchase as a product for proteomics research, indicating its use in the study of proteins and their functions .
Antimycobacterial and Antimicrobial Activities
Derivatives starting from ethyl acetoacetate, which is structurally similar to Ethyl Oxo-(4-trifluoromethylphenyl)acetate, have shown antimycobacterial and antimicrobial activities, suggesting possible applications in the development of new antibiotics .
Trifluoromethyl Group Incorporation in Drug Synthesis
The trifluoromethyl group is a common moiety in pharmaceuticals due to its ability to enhance the biological activity of drugs. Ethyl Oxo-(4-trifluoromethylphenyl)acetate could be used in the synthesis of drugs that require the incorporation of this group .
properties
IUPAC Name |
ethyl 2-oxo-2-[4-(trifluoromethyl)phenyl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3O3/c1-2-17-10(16)9(15)7-3-5-8(6-4-7)11(12,13)14/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWZHQTZYBBUMHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=CC=C(C=C1)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20379023 |
Source
|
| Record name | Ethyl oxo[4-(trifluoromethyl)phenyl]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20379023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl Oxo-(4-trifluoromethylphenyl)acetate | |
CAS RN |
73790-06-4 |
Source
|
| Record name | Ethyl α-oxo-4-(trifluoromethyl)benzeneacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=73790-06-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl oxo[4-(trifluoromethyl)phenyl]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20379023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 73790-06-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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